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Compound of Interest

Compound Name: 5-Bromo-2-chloro-3-ethylpyridine

Cat. No.: B13117324

Get Quote

Executive Summary
5-Bromo-2-chloro-3-ethylpyridine (CAS: 1211529-99-5) is a highly functionalized

heterocyclic building block extensively used in the synthesis of pharmaceutical intermediates.

Its structure—featuring a pyridine core with halogen handles (bromo, chloro) and an alkyl

(ethyl) substituent—makes it a critical scaffold for transition-metal catalyzed cross-coupling

reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

Despite its utility, this compound presents specific handling challenges due to its potential for

skin sensitization, respiratory irritation, and sensitivity to environmental factors (light, oxidation).

This guide provides a self-validating safety protocol, moving beyond generic SDS advice to

offer field-proven handling strategies for drug development laboratories.

Physicochemical Profile & Stability
Understanding the physical state and stability profile is the first line of defense. The ethyl

substituent introduces lipophilicity and lowers the melting point compared to its methyl analog,

often resulting in a low-melting solid or viscous oil at room temperature.
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Property Specification Operational Implication

CAS Number 1211529-99-5
Unique identifier for inventory

tracking.[1]

Formula C₇H₇BrClN
Halogenated pyridine

derivative.

Molecular Weight 220.49 g/mol
Calculation basis for

stoichiometry.

Physical State Low-melting solid or Oil

May require warming (~30°C)

for transfer; handle as liquid to

prevent spills.

Solubility DMSO, DCM, Ethyl Acetate
Soluble in organic solvents;

poor water solubility.

Stability Light & Air Sensitive
CRITICAL: Store under inert

gas (Ar/N₂) in amber vials.

Reactivity Electrophilic

Reacts violently with strong

nucleophiles and oxidizing

agents.

Hazard Identification (GHS Classification)
While specific toxicological data for this exact analog is limited, the Precautionary Principle

dictates that we classify it based on the structure-activity relationship (SAR) of closely related

halogenated pyridines (e.g., 5-Bromo-2-chloro-3-methylpyridine).

Signal Word:WARNING
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Hazard Class H-Code Hazard Statement

Skin Irritation H315 Causes skin irritation.[2][3][4]

Eye Irritation H319
Causes serious eye irritation.

[2][4][5][6]

STOT-SE H335
May cause respiratory irritation

(Single Exposure).[4][6]

Toxicological Insight: Pyridine derivatives can penetrate the stratum corneum. The presence of

halogens (Br, Cl) increases the potential for alkylating activity, suggesting a risk of sensitization

upon repeated exposure. Always treat as a potential sensitizer.

Engineering Controls & Personal Protective
Equipment (PPE)
Engineering Controls

Primary Containment: All handling must occur within a certified Chemical Fume Hood with a

face velocity of 80–100 fpm.

Inert Atmosphere: For synthesis, use Schlenk line techniques or a glovebox to prevent

hydrolytic degradation or oxidation, which can generate corrosive byproducts (HBr/HCl).

PPE Selection Logic
The choice of PPE is based on permeation resistance against the carrier solvent (often DCM or

DMSO) and the compound itself.

Hand Protection:

Standard: Double-gloving with Nitrile (min thickness 0.11 mm).

High Risk (Spills/Synthesis):Silver Shield (Laminate) under Nitrile gloves. Rationale:

Halogenated heterocycles in organic solvents can permeate standard nitrile rapidly.
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Eye Protection: Chemical splash goggles (ANSI Z87.1). Face shield required if handling >5g

or heating.

Respiratory: If fume hood is unavailable (emergency only), use a full-face respirator with

OV/AG (Organic Vapor/Acid Gas) cartridges.

Operational Protocols
Safe Handling Workflow
This workflow integrates the "Chain of Custody" approach to ensure the compound is never

exposed to an uncontrolled environment.
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Figure 1: Safe handling lifecycle for moisture/air-sensitive halogenated pyridines.

Step-by-Step Handling Procedure
Acclimatization: Remove the vial from the refrigerator (+4°C) and place it in a desiccator.

Allow it to warm to room temperature (approx. 30 mins) before opening.
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Why? Opening a cold vial introduces atmospheric moisture, leading to hydrolysis and

degradation.

Transfer:

If Solid: Use a disposable anti-static spatula.

If Liquid/Oil: Use a gas-tight syringe or positive-displacement pipette to prevent dripping.

Inerting: After use, backfill the headspace of the storage vial with dry Nitrogen or Argon and

seal with Parafilm.

Emergency Response & First Aid
In the event of exposure, immediate action limits systemic absorption.

Exposure Response Logic

Exposure Incident Identify Route

Skin Contact

Eye Contact

Inhalation

Flush 15min
(Soap & Water)
Discard Clothing

Flush 15min
(Eyewash Station)

Lift Eyelids

Move to Fresh Air
Oxygen if needed
Seek Medical Help

Click to download full resolution via product page

Figure 2: Immediate response decision tree for exposure incidents.[2]

Spill Cleanup (Small Scale < 10g)
Evacuate: Clear the immediate area.

PPE Up: Don Silver Shield gloves and respiratory protection if outside a hood.
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Absorb: Use a Vermiculite or Sand dam to contain the oil/solid. Do not use combustible

materials (sawdust).

Decontaminate: Clean the surface with a 10% bleach solution (destroys residual pyridine

ring) followed by soap and water.

Disposal: Collect all waste in a container labeled "Hazardous Waste: Halogenated Organics."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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